5-(1,2-Thiazol-5-yl)-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-(1,2-thiazol-5-yl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C7H4N2O3S/c10-7(11)4-3-5(12-9-4)6-1-2-8-13-6/h1-3H,(H,10,11)
• InChI Key: XTIUUDVNPJRLDU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SN=C1)C2=CC(=NO2)C(=O)O
• Molecular Formula: C7H4N2O3S
• Molecular Weight: 196.19 g/mol

Description

The compound “5-(1,2-Thiazol-5-yl)-1,2-oxazole-3-carboxylic acid” is a complex organic molecule that likely contains a thiazole ring (a ring structure containing nitrogen and sulfur) and an oxazole ring (a ring structure containing nitrogen and oxygen). It also has a carboxylic acid group.

Synthesis Analysis

While specific synthesis methods for “5-(1,2-Thiazol-5-yl)-1,2-oxazole-3-carboxylic acid” were not found, related compounds such as 1-[2-thiazol-5-yl-(2-aminoethyl)]-4-n-propylpiperazine derivatives have been synthesized and tested as H3-receptor antagonists.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Intramolecular Dipolar Cycloaddition Reactions : The use of related thiazolo and oxazole compounds in intramolecular dipolar cycloaddition reactions has been demonstrated for the synthesis of chiral 1H-pyrrolo[1,2-c]thiazole derivatives, highlighting the compounds' utility in synthesizing complex heterocyclic structures with potential biological activity (Melo et al., 1999).
• Functionalized Isothiazole- and Isoxazolecarboxamides Synthesis : Research has developed synthetic approaches to functionally substituted 5-phenyl-1,2-oxazole-3-carboxamides and 4,5-dichloro-1,2-thiazole-3-carboxamides, expanding the chemical toolbox for generating novel compounds with potential application in various fields (Dikusar et al., 2019).

Antimicrobial Applications

• Development of Antimicrobial Agents : Compounds containing thiazole and oxazole moieties have been synthesized and shown to exhibit moderate antibacterial activity against a range of bacteria and fungi, suggesting their potential use in developing new antimicrobial agents (Stanchev et al., 1999).
• Synthesis of Amino Acids and Peptides with Antimicrobial Activity : The synthesis of new amino acids and peptides containing thiazole and oxazole backbones has been reported, with these compounds demonstrating antimicrobial activity in vitro, indicating their utility in pharmaceutical research and development (Stanchev et al., 1999).